3-(Benzo[d][1,3]dioxol-5-yl)-5-(1-((4-chlorophenyl)sulfonyl)piperidin-4-yl)-1,2,4-oxadiazole

• IUPAC Name: 3-(1,3-benzodioxol-5-yl)-5-[1-(4-chlorophenyl)sulfonylpiperidin-4-yl]-1,2,4-oxadiazole
• InChI: InChI=1S/C20H18ClN3O5S/c21-15-2-4-16(5-3-15)30(25,26)24-9-7-13(8-10-24)20-22-19(23-29-20)14-1-6-17-18(11-14)28-12-27-17/h1-6,11,13H,7-10,12H2
• InChI Key: FLWYKDNJQZNBQR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=NC(=NO2)C3=CC4=C(C=C3)OCO4)S(=O)(=O)C5=CC=C(C=C5)Cl
• Molecular Formula: C20H18ClN3O5S
• Molecular Weight: 447.9 g/mol

Description

3-(Benzo[d][1,3]dioxol-5-yl)-5-(1-((4-chlorophenyl)sulfonyl)piperidin-4-yl)-1,2,4-oxadiazole is a useful research compound. Its molecular formula is C20H18ClN3O5S and its molecular weight is 447.89. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

A series of 5-substituted 1,3,4-oxadiazole-2-yl-4-(piperidin-1-ylsulfonyl)benzyl sulfides were synthesized, showcasing the versatility of compounds related to 3-(Benzo[d][1,3]dioxol-5-yl)-5-(1-((4-chlorophenyl)sulfonyl)piperidin-4-yl)-1,2,4-oxadiazole in drug discovery. These compounds were evaluated for their inhibitory activity against butyrylcholinesterase (BChE) enzyme and for their ligand-BChE binding affinity through molecular docking studies. This highlights the compound's potential in addressing diseases where BChE plays a role, such as Alzheimer's disease (Khalid et al., 2016).

Antibacterial Studies

Further research focused on N-substituted derivatives of 2-(5-(1-(phenylsulfonyl)piperidin-4-yl)-1,3,4-oxadiazol-2-ylthio)acetamide, synthesized through a series of steps. These derivatives were screened for antibacterial activity, showcasing moderate to significant activity. This underscores the potential of 3-(Benzo[d][1,3]dioxol-5-yl)-5-(1-((4-chlorophenyl)sulfonyl)piperidin-4-yl)-1,2,4-oxadiazole derivatives as antibacterial agents, potentially addressing the increasing concern over antibiotic resistance (Khalid et al., 2016).

Antimicrobial and Antitubercular Activities

Another noteworthy application is the synthesis of novel benzene sulfonamide pyrazole oxadiazole derivatives, evaluated for their antimicrobial as well as antitubercular activity. Molecular docking studies against Mycobacterium tuberculosis β-ketoacyl-acyl carrier protein synthase A, (Kas-A) suggested potential mechanisms of inhibition, highlighting the compound's relevance in developing antitubercular agents (Shingare et al., 2022).

Antioxidant Properties

Moreover, the antioxidant properties of 1,2,4-oxadiazole derivatives, such as those related to 3-(Benzo[d][1,3]dioxol-5-yl)-5-(1-((4-chlorophenyl)sulfonyl)piperidin-4-yl)-1,2,4-oxadiazole, were explored. These compounds demonstrated abilities to protect DNA against radical-mediated oxidation and scavenge radicals, presenting a potential therapeutic application in oxidative stress-related conditions (Zhao & Liu, 2013).